![molecular formula C23H36ClN3O4 B606257 Urea, N-((1R)-1-(((4S)-4-(4-chlorophenyl)-4-hydroxy-3,3-dimethyl-1-piperidinyl)carbonyl)-2-methylpropyl)-N'-(2-hydroxy-2-methylpropyl)- CAS No. 1202400-18-7](/img/structure/B606257.png)
Urea, N-((1R)-1-(((4S)-4-(4-chlorophenyl)-4-hydroxy-3,3-dimethyl-1-piperidinyl)carbonyl)-2-methylpropyl)-N'-(2-hydroxy-2-methylpropyl)-
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Overview
Description
BMS-817399 is an orally bioavailable and potent CCR1 antagonist.
Scientific Research Applications
Environmental Analysis and Degradation Products
The occurrence of urea derivatives such as isoproturon and its metabolites has been investigated in environmental samples. For instance, 2-hydroxy-isoproturon, a major degradation product of isoproturon (a herbicide), was identified in soil solution, runoff, and creek water. This study highlights the environmental impact and persistence of such compounds (Schuelein et al., 1996).
Structural Studies and Hydrogen Bonding
Research has been conducted on the structure of substituted ureas, particularly examining their hydrogen bonding characteristics. Crystalline N1,N1-dimethyl-N3-arylureas with different substituents were studied using NMR, IR, Raman spectroscopies, and X-ray diffraction. These studies provide insight into the molecular conformations and interactions of urea derivatives (Kołodziejski et al., 1993).
Chemical Reactivity and Synthetic Applications
Hindered trisubstituted ureas have been shown to undergo efficient substitution reactions with various nucleophiles under neutral conditions. This property makes them useful in synthetic chemistry for the preparation of amine derivatives and as reagents for in situ liberation of isocyanates. Such ureas can be converted into commonly employed amine protecting groups (Hutchby et al., 2009).
Pharmaceutical Research
In the pharmaceutical field, specific urea derivatives have been identified as potent and selective antagonists in opioid receptor studies. For instance, JDTic, a kappa opioid receptor antagonist, shows promising results for further characterization of the kappa receptor (Thomas et al., 2003).
Neuropharmacology
Research on allosteric antagonists like PSNCBAM-1, a urea derivative, has contributed significantly to understanding CB1 receptor modulation in the cerebellum. Such studies are vital in exploring therapeutic alternatives for central nervous system diseases (Wang et al., 2011).
properties
CAS RN |
1202400-18-7 |
---|---|
Product Name |
Urea, N-((1R)-1-(((4S)-4-(4-chlorophenyl)-4-hydroxy-3,3-dimethyl-1-piperidinyl)carbonyl)-2-methylpropyl)-N'-(2-hydroxy-2-methylpropyl)- |
Molecular Formula |
C23H36ClN3O4 |
Molecular Weight |
454.0 |
IUPAC Name |
1-[(2R)-1-[(4S)-4-(4-chlorophenyl)-4-hydroxy-3,3-dimethylpiperidin-1-yl]-3-methyl-1-oxobutan-2-yl]-3-(2-hydroxy-2-methylpropyl)urea |
InChI |
InChI=1S/C23H36ClN3O4/c1-15(2)18(26-20(29)25-13-22(5,6)30)19(28)27-12-11-23(31,21(3,4)14-27)16-7-9-17(24)10-8-16/h7-10,15,18,30-31H,11-14H2,1-6H3,(H2,25,26,29)/t18-,23+/m1/s1 |
InChI Key |
GTDPZONCGOCXOD-JPYJTQIMSA-N |
SMILES |
CC(C)C(C(=O)N1CCC(C(C1)(C)C)(C2=CC=C(C=C2)Cl)O)NC(=O)NCC(C)(C)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BMS-817399; BMS 817399; BMS817399; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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